3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide

• Molecular Formula: C14H15BrN2OS2
• Molecular Weight: 371.3 g/mol
• IUPAC Name: 3-[[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl]-N,N-dimethylpropanamide
• InChI: InChI=1S/C14H15BrN2OS2/c1-17(2)13(18)7-8-19-14-16-12(9-20-14)10-3-5-11(15)6-4-10/h3-6,9H,7-8H2,1-2H3
• InChI Key: AYDZOONSHYHQIG-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CCSC1=NC(=CS1)C2=CC=C(C=C2)Br

Description

3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, a key enzyme in the glutamine metabolism pathway. This molecule has gained a lot of attention in recent years due to its potential applications in cancer therapeutics.

Mechanism of Action

3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide binds to the active site of glutaminase, inhibiting its activity and preventing the conversion of glutamine to glutamate. This leads to a decrease in the production of ATP and NADPH, which are essential for cancer cell survival and proliferation. 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has been shown to be selective for cancer cells, sparing normal cells, which makes it an attractive therapeutic option.
Biochemical and physiological effects:
3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has been shown to have a significant impact on cancer cell metabolism. By inhibiting glutaminase activity, 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide reduces the levels of glutamate, which is a key metabolite in cancer cells. This leads to a decrease in ATP and NADPH production, resulting in decreased cell proliferation and increased cell death. 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has also been shown to have an effect on the immune system, enhancing the anti-tumor activity of T cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide is its specificity for cancer cells, which makes it a promising therapeutic option. However, 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has some limitations in lab experiments. Due to its low solubility in water, it requires the use of organic solvents, which can affect the stability of the molecule. Additionally, 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has a short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several potential future directions for 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide research. One area of interest is the development of more potent and selective inhibitors of glutaminase. Another area of interest is the combination of 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide with other cancer therapies, such as chemotherapy or immunotherapy, to enhance its effectiveness. Additionally, further research is needed to fully understand the mechanism of action of 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide and its potential applications in cancer therapeutics.

Synthesis Methods

3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide can be synthesized using a simple four-step procedure. The first step involves the synthesis of 4-bromobenzaldehyde, which is then reacted with thiosemicarbazide to form 4-(4-bromophenyl)-1,3-thiazol-2-amine. This intermediate is then reacted with N,N-dimethylacrylamide to form the final product, 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide.

Scientific Research Applications

3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has been extensively studied for its potential applications in cancer therapeutics. Glutaminase is overexpressed in many types of cancer cells, making it a promising target for cancer treatment. 3-{[4-(4-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}-N,N-dimethylpropanamide has been shown to selectively inhibit glutaminase activity in cancer cells, leading to a decrease in cell proliferation and an increase in cell death.